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Compound of Interest

Compound Name: Ethyl hexadecyl carbonate

Cat. No.: B15176768 Get Quote

Ethyl Hexadecyl Carbonate: A Technical Review
For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl hexadecyl carbonate is an organic compound with the chemical formula C19H38O3. It

belongs to the class of carbonic acid esters, characterized by a carbonate group linked to an

ethyl and a hexadecyl alkyl chain. While information on its specific applications in drug delivery

is limited in publicly available literature, its chemical structure suggests potential use as an

emollient, solvent, or vehicle in topical formulations, similar to other long-chain alkyl esters.

This technical guide provides a comprehensive review of the available scientific information on

ethyl hexadecyl carbonate, focusing on its synthesis and physicochemical properties.

Physicochemical Properties
Quantitative data for ethyl hexadecyl carbonate is sparse in the literature. The following table

summarizes the available computed and basic identification properties. Experimental data for

properties such as melting point, boiling point, and density are not readily available.
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Property Value Source

Molecular Formula C19H38O3 PubChem[1][2]

Molecular Weight 314.5 g/mol PubChem[1][2]

IUPAC Name ethyl hexadecyl carbonate PubChem[1]

CAS Number 34571-0-7 PubChem[1]

Computed XLogP3 8.5 PubChem[1]

Computed Hydrogen Bond

Donor Count
0 PubChem[1]

Computed Hydrogen Bond

Acceptor Count
3 PubChem[1]

Computed Rotatable Bond

Count
18 PubChem[1]

Synthesis of Ethyl Hexadecyl Carbonate
A detailed experimental protocol for the synthesis of ethyl hexadecyl carbonate has been

reported. The synthesis involves the reaction of 1-hexadecanol with ethyl chloroformate in the

presence of a base.

Experimental Protocol: Synthesis
Materials:

1-Hexadecanol

Ethyl chloroformate

Pyridine

Dichloromethane (CH2Cl2)

1 M Hydrochloric acid (HCl)
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5% Sodium bicarbonate (NaHCO3) solution

Anhydrous sodium sulfate (Na2SO4)

Absolute ethanol

Procedure:

A solution of 1.30 g of hexadecyl carbazate and 0.45 mL of pyridine in 75 mL of

dichloromethane is prepared in a suitable reaction vessel.

The solution is stirred at room temperature.

0.50 g of ethyl chloroformate is added dropwise to the stirred solution over a period of 5

minutes.

The reaction mixture is stirred overnight at room temperature to ensure completion of the

reaction.

The resulting solution is washed successively with 1 M HCl, 5% NaHCO3 solution, and

water.

The organic layer is then dried over anhydrous Na2SO4.

The solvent (dichloromethane) is removed by evaporation.

The resulting crude product is recrystallized from 75 mL of absolute ethanol, with heating to

75°C and subsequent cooling to 0°C, to yield purified ethyl hexadecyl carbonate.

Potential Applications in Drug Formulation
While specific studies on the use of ethyl hexadecyl carbonate in drug delivery are not

prominent in the reviewed literature, its properties as a long-chain ester suggest potential as a

pharmaceutical excipient. Excipients are inactive substances formulated alongside the active

pharmaceutical ingredient of a medication, for the purpose of bulking up formulations that

contain potent active ingredients, or to confer a therapeutic enhancement on the active

ingredient in the final dosage form, such as facilitating drug absorption, reducing viscosity, or

enhancing solubility.
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Given its lipophilic nature, ethyl hexadecyl carbonate could potentially function as:

An emollient: In topical formulations, it could help to soften and soothe the skin.

A solvent: It may be used to dissolve or suspend lipophilic active pharmaceutical ingredients.

A vehicle: It could serve as the base for creams, lotions, and ointments.

A viscosity-modifying agent: It might be used to alter the thickness and flow properties of a

formulation.

Further research is required to validate these potential applications and to characterize the

performance of ethyl hexadecyl carbonate in various drug delivery systems.

Signaling Pathways and Mechanism of Action
There is no information available in the current body of scientific literature to suggest that ethyl
hexadecyl carbonate is directly involved in any specific signaling pathways or possesses a

distinct pharmacological mechanism of action. Its primary role in a pharmaceutical context

would likely be as an inactive excipient, facilitating the delivery and performance of the active

drug substance.

Visualizations
Synthesis Workflow of Ethyl Hexadecyl Carbonate
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Caption: Synthesis of Ethyl Hexadecyl Carbonate.

Logical Relationship of Potential Pharmaceutical
Functions
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Caption: Potential Pharmaceutical Functions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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